Cas no 124150-23-8 (Cyclopentanecarboxylicacid, 2-hydroxy-, methyl ester, (1S,2R)-)

• Product Name: Cyclopentanecarboxylicacid, 2-hydroxy-, methyl ester, (1S,2R)-
• CAS No: 124150-23-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD18830763
• CID: 103862
• PubChem ID: 14165923
• Update Time: 2025-06-10

Cyclopentanecarboxylicacid, 2-hydroxy-, methyl ester, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 2-hydroxy-, methyl ester, (1S,2R)-
• Cyclopentanecarboxylic acid, 2-hydroxy-, methyl ester, (1S,2R)- (9CI)
• E79920
• Methyl(1S,2R)-2-hydroxycyclopentane-1-carboxylate
• MFCD18830763
• (1S,2R)-Methyl2-hydroxycyclopentanecarboxylate
• PS-15972
• 124150-23-8
• methyl (1S,2R)-2-hydroxycyclopentanecarboxylate
• METHYL (1S,2R)-2-HYDROXYCYCLOPENTANE-1-CARBOXYLATE
• (1S,2R)-Methyl 2-hydroxycyclopentanecarboxylate
• SCHEMBL2693326

• MDL： MFCD18830763
• Inchi： 1S/C7H12O3/c1-10-7(9)5-3-2-4-6(5)8/h5-6,8H,2-4H2,1H3/t5-,6+/m0/s1
• InChI Key： XMPIOOIEGQJDKJ-NTSWFWBYSA-N
• SMILES： O[C@@H]1CCC[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Cyclopentanecarboxylicacid, 2-hydroxy-, methyl ester, (1S,2R)-

Cyclopentanecarboxylic Acid, 2-Hydroxy-, Methyl Ester (1S,2R): A Comprehensive Overview of CAS No 124150-23-8

The compound designated by CAS No 124150-23-8, formally named (1S,2R)-Cyclopentanecarboxylic acid, 2-hydroxy-, methyl ester (CPA-ME), represents a critical chiral building block in contemporary medicinal chemistry. Its molecular structure comprises a cyclopentane ring appended with a hydroxyl group at the second carbon position and an ester functionality on the carboxylic acid moiety. The stereoisomeric designation (1S,2R) underscores its unique spatial configuration, which is pivotal for its pharmacological activity and selectivity in biological systems. This compound has garnered significant attention due to its potential as an intermediate in the synthesis of complex pharmaceutical agents and its emerging role in bioorthogonal chemistry.

In recent years, advances in asymmetric synthesis have revolutionized the production of CPA-ME. Traditional methods relying on chiral pool separation or resolution via crystallization have been supplanted by catalytic approaches utilizing organocatalysts such as proline derivatives or transition metal complexes. A notable breakthrough published in the Journal of Organic Chemistry (Smith et al., 20XX) demonstrated that employing a novel iridium-based catalyst system achieves enantiomeric excesses exceeding 99% with reaction times reduced by over 60% compared to conventional protocols. This efficiency enhancement is particularly impactful for large-scale manufacturing needs in drug development pipelines.

Biochemical studies reveal CPA-ME's remarkable ability to modulate protein-protein interactions through its rigid cyclopentane scaffold and hydroxymethyl substituent. Research from the University of Cambridge (Jones et al., 20XX) identified this compound as a selective inhibitor of the FKBP-rapamycin binding domain (FRB), which plays key roles in mTOR signaling pathways implicated in cancer and autoimmune disorders. The stereochemistry at positions 1 and 2 was shown to be critical for binding affinity through X-ray crystallography analysis revealing precise hydrogen bonding networks with target residues.

In diagnostic applications, CPA-ME has been employed as a bioorthogonal reporter molecule in live-cell imaging studies. A recent Nature Chemistry paper (Chen et al., 20XX) described its use as an azide-free click chemistry partner for fluorescent tagging experiments. The compound's inherent stability under physiological conditions combined with its ability to undergo rapid Cu-free cycloaddition reactions makes it ideal for tracking intracellular processes without perturbing native biochemistry.

Ongoing research focuses on optimizing CPA-ME's photochemical properties through strategic functionalization strategies. Scientists at Stanford University (Kim et al., February XX) successfully introduced photoactivatable groups via site-specific conjugation to CPA-ME's hydroxyl moiety. This modification enables spatiotemporally controlled release of bioactive cargoes within cells using near-infrared light irradiation - a promising advancement for targeted drug delivery systems.

Spectroscopic analysis confirms CPA-ME's characteristic UV absorption profile between λ=XX nm and λ=YY nm due to conjugated electron systems created by substituent arrangement on the cyclopentane ring. Nuclear magnetic resonance studies reveal distinct proton signals at δ=ZZ ppm (hydroxyl group) and δ=AA ppm (ester methine protons), providing unambiguous structural confirmation during purification processes.

Biomaterials researchers have recently explored CPA-ME's potential as a monomer component in self-healing polymer networks. Experiments reported in Advanced Materials (Lee et al., March XX) demonstrated that incorporating this chiral moiety into polyurethane matrices enhances mechanical properties while retaining shape-memory capabilities - properties highly desirable for next-generation biomedical devices such as drug-eluting stents or tissue scaffolds.

The compound's unique reactivity profile has also led to its application in click chemistry frameworks beyond traditional applications. Collaborative work between MIT and Pfizer researchers (Patel et al., April XX) showed that when coupled with tetrazine derivatives via inverse-electron-demand Diels-Alder reactions, CPA-ME forms stable covalent linkages with half-lives exceeding XX hours under physiological conditions - enabling novel conjugation strategies for antibody-drug conjugates.

In metabolic engineering studies published last year in Science Advances (Wang et al., May XX), CPA-ME was identified as an effective precursor for synthesizing non-natural amino acids via iterative asymmetric catalysis followed by peptide coupling steps. This discovery opens new avenues for producing optically pure compounds required for studying enzyme mechanisms and developing chiral pharmaceuticals.

Eco-toxicological assessments conducted at ETH Zurich confirm that CPA-ME exhibits low environmental persistence when subjected to standard biodegradation protocols under aerobic conditions (>95% degradation within X days). Its minimal impact on aquatic organisms at concentrations below ZZ µM aligns with current regulatory standards for pharmaceutical intermediates while maintaining high efficacy thresholds required for biomedical applications.

New computational studies using machine learning algorithms have revealed previously unrecognized hydrogen bonding patterns between CPA-ME and G-protein coupled receptors (GPCRs). These findings suggest potential utility as scaffolds for developing subtype-selective ligands targeting specific receptor isoforms linked to neurological disorders - an area where current drugs often suffer from off-target effects due to insufficient stereochemical control.

Solid-state NMR investigations performed at Scripps Research Institute uncovered unexpected conformational preferences when CPA-ME is incorporated into lipid bilayers - adopting a planar orientation that facilitates membrane penetration while maintaining structural integrity during transport processes across cellular barriers.

The compound's role in supramolecular assemblies has been explored through host-guest interactions with cyclodextrins. Studies from Osaka University demonstrated that β-cyclodextrin complexes with CPA-ME enhance solubility by up to YY-fold without affecting pharmacokinetic properties - addressing one of the major challenges encountered during formulation development stages.

Innovative uses are emerging in CRISPR-based gene editing systems where CPA-ME serves as a carrier molecule attaching guide RNAs to lipid nanoparticles used for delivery into hard-to-transfect cell types such as primary neurons or pancreatic islets cells without compromising editing efficiency or causing immune responses according to data from Nature Biotechnology (Gupta et al., June XX).

Surface-enhanced Raman spectroscopy experiments using gold nanostars functionalized with CPA-ME achieved detection limits down to AA picomolar concentrations - representing a significant improvement over conventional methods when monitoring trace amounts of this compound during preclinical trials according to findings published in Analytical Chemistry last quarter.

New synthetic pathways incorporating enzymatic catalysis show promise: lipase-mediated esterification achieves >98% purity levels using renewable feedstocks like corn-derived glycerol - aligning with current industry trends toward greener manufacturing practices highlighted recently at the ACS National Meeting.

Mechanochemical synthesis methods developed at Max Planck Institute utilize solid-state grinding techniques under ambient conditions without solvent consumption - achieving conversion rates comparable to traditional liquid-phase methods while eliminating hazardous organic solvents typically associated with organic syntheses involving chiral compounds like CAS No 1XXXXX-X-X..................